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Compound of Interest

Compound Name: MMP2-IN-2

Cat. No.: B1680237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of several prominent matrix

metalloproteinase (MMP) inhibitors. The following sections detail their inhibitory potency

against a panel of MMPs, the experimental protocols for assessing their activity, and

visualizations of the underlying biological and experimental processes.

Data Presentation: Comparative Inhibitory Activity
The inhibitory potential of broad-spectrum MMP inhibitors is commonly quantified by their half-

maximal inhibitory concentration (IC50). The data presented in the table below summarizes the

in vitro IC50 values for several well-characterized MMP inhibitors against a range of MMP

subtypes. Lower IC50 values are indicative of greater potency.
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MMP
Inhibitor

MMP-1
(Collage
nase-1)

MMP-2
(Gelatin
ase-A)

MMP-3
(Strome
lysin-1)

MMP-7
(Matrily
sin)

MMP-9
(Gelatin
ase-B)

MMP-13
(Collage
nase-3)

MMP-14
(MT1-
MMP)

Batimast

at (BB-

94)

3 nM[1] 4 nM[1] 20 nM[1] 6 nM[1] 4 nM[1] - -

Marimast

at (BB-

2516)

- - - - - - -

Prinomas

tat (AG-

3340)

- Selective Selective - Selective Selective Selective

Tanomas

tat (BAY

12-9566)

Not

Inhibited
Inhibited Inhibited - Inhibited Inhibited -

Ilomastat

(GM6001

)

Inhibited Inhibited - - Inhibited - -

Note: A hyphen (-) indicates that data was not readily available in the searched literature.

"Inhibited" or "Selective" indicates reported activity, but specific IC50 values were not found in

the provided search results.

Mandatory Visualization
MMP Activation Signaling Pathway
The activation of MMPs is a critical step in their biological function and a key target for

therapeutic intervention. The following diagram illustrates a simplified signaling cascade

leading to MMP activation.
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Caption: Simplified signaling pathway of MMP activation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1680237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for In Vitro MMP Inhibition Assay
The following diagram outlines the typical workflow for determining the IC50 of an MMP

inhibitor using a fluorometric assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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